2,5-Dimethyl-2,4-hexadiene
2,5-Dimethyl-2,4-hexadiene
2,5-Dimethyl-2,4-hexadiene is an alkadiene.
2, 5-Dimethyl-2, 4-hexadiene belongs to the class of organic compounds known as branched unsaturated hydrocarbons. These are hydrocarbons that contains one or more unsaturated carbon atoms, and an aliphatic branch. 2, 5-Dimethyl-2, 4-hexadiene has been primarily detected in saliva.
2, 5-Dimethyl-2, 4-hexadiene belongs to the class of organic compounds known as branched unsaturated hydrocarbons. These are hydrocarbons that contains one or more unsaturated carbon atoms, and an aliphatic branch. 2, 5-Dimethyl-2, 4-hexadiene has been primarily detected in saliva.
Brand Name:
Vulcanchem
CAS No.:
764-13-6
VCID:
VC0125384
InChI:
InChI=1S/C8H14/c1-7(2)5-6-8(3)4/h5-6H,1-4H3
SMILES:
CC(=CC=C(C)C)C
Molecular Formula:
C8H14
Molecular Weight:
110.2 g/mol
2,5-Dimethyl-2,4-hexadiene
CAS No.: 764-13-6
Reference Standards
VCID: VC0125384
Molecular Formula: C8H14
Molecular Weight: 110.2 g/mol
CAS No. | 764-13-6 |
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Product Name | 2,5-Dimethyl-2,4-hexadiene |
Molecular Formula | C8H14 |
Molecular Weight | 110.2 g/mol |
IUPAC Name | 2,5-dimethylhexa-2,4-diene |
Standard InChI | InChI=1S/C8H14/c1-7(2)5-6-8(3)4/h5-6H,1-4H3 |
Standard InChIKey | DZPCYXCBXGQBRN-UHFFFAOYSA-N |
SMILES | CC(=CC=C(C)C)C |
Canonical SMILES | CC(=CC=C(C)C)C |
Boiling Point | 134.5 °C |
Melting Point | 14.0 °C |
Description | 2,5-Dimethyl-2,4-hexadiene is an alkadiene. 2, 5-Dimethyl-2, 4-hexadiene belongs to the class of organic compounds known as branched unsaturated hydrocarbons. These are hydrocarbons that contains one or more unsaturated carbon atoms, and an aliphatic branch. 2, 5-Dimethyl-2, 4-hexadiene has been primarily detected in saliva. |
Solubility | 2.90e-04 M |
Synonyms | 1,1,4,4-Tetramethylbuta-1,3-diene; Biisobutenyl; Biisocrotyl; Diisocrotyl; NSC 10812; |
PubChem Compound | 12992 |
Last Modified | Nov 11 2021 |
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